Cas no 142994-05-6 (2-(methylsulfanyl)-4-(trifluoromethyl)benzoic acid)

2-(Methylsulfanyl)-4-(trifluoromethyl)benzoic acid is a fluorinated benzoic acid derivative featuring a methylsulfanyl substituent at the 2-position and a trifluoromethyl group at the 4-position. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its unique structural motifs, which can impart enhanced metabolic stability and lipophilicity to target molecules. The trifluoromethyl group contributes to electron-withdrawing effects, while the methylsulfanyl moiety offers potential for further functionalization. Its applications include serving as a building block for agrochemicals, pharmaceuticals, and specialty materials. The compound’s well-defined reactivity and stability make it a valuable intermediate in the development of bioactive molecules.

2-(methylsulfanyl)-4-(trifluoromethyl)benzoic acid structure

142994-05-6 structure

Product Name:2-(methylsulfanyl)-4-(trifluoromethyl)benzoic acid

CAS No:142994-05-6

MF:C₉H₇F₃O₂S

MW:236.210891962051

CID:1316785

PubChem ID:11085762

Update Time:2025-06-07

2-(methylsulfanyl)-4-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Methylthio-4-trifluoromethylbenzoic acid
- 2-(methylsulphenyl)-4-trifluoromethylbenzoic acid
- 2-(methylsulfanyl)-4-(trifluoromethyl)benzoic acid
- 2-METHYLTHIO-4-TRIFLUOROMETHYLBENZOICACID
- 2-Methylthio-4-(trifluoromethyl)benzoic acid
- 2-(methylthio)-4-(trifluoromethyl)benzoic acid
- DTXSID70888978
- E75099
- SCHEMBL427104
- Benzoic acid, 2-(methylthio)-4-(trifluoromethyl)-
- BS-48125
- 2-methylsulfanyl-4-trifluoromethyl-benzoic acid
- 2-methylsulfanyl-4-(trifluoromethyl)benzoic Acid
- EN300-147380
- 142994-05-6
- 2-methylsulphenyl-4-trifluoromethylbenzoic acid
- Z1551931232
- AMY6398
- 2-methylthio 4-trifluoromethylbenzoic acid
- DB-217503
- NS00134152
- Inchi： 1S/C9H7F3O2S/c1-15-7-4-5(9(10,11)12)2-3-6(7)8(13)14/h2-4H,1H3,(H,13,14)
- InChI Key： VAFHTUOXGAZOQY-UHFFFAOYSA-N
- SMILES： S(C)C1C=C(C(F)(F)F)C=CC=1C(=O)O

Computed Properties

Exact Mass: 236.01191
Monoisotopic Mass: 236.01188512g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 62.6Å²

Experimental Properties

Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 284.6±40.0 ºC (760 Torr),
Flash Point: 126.0±27.3 ºC,
Solubility: Almost insoluble (0.083 g/l) (25 º C),
PSA: 37.3
LogP: 3.12550

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WE444-50mg	2-(methylsulfanyl)-4-(trifluoromethyl)benzoic acid	142994-05-6	98%	50mg	633.0CNY	2021-07-17
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